Cas no 391680-93-6 (3-Nitrothiophene-2-carboxamide)

• Product Name: 3-Nitrothiophene-2-carboxamide
• CAS No: 391680-93-6
• MF: C₅H₄N₂O₃S
• MW: 172.161859512329
• CID: 1031548
• PubChem ID: 11499293
• Update Time: 2025-05-22

3-Nitrothiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-Nitrothiophene-2-carboxamide
• 2-Thiophenecarboxamide, 3-nitro-
• AGN-PC-00AC56
• AK127023
• KB-236728
• SureCN3070066
• ZLQCTRAVERGIJA-UHFFFAOYSA-N
• nitrothiophene carboxamide
• DB-339484
• SCHEMBL3070066
• 391680-93-6
• DTXSID40467592

• Inchi： 1S/C5H4N2O3S/c6-5(8)4-3(7(9)10)1-2-11-4/h1-2H,(H2,6,8)
• InChI Key： ZLQCTRAVERGIJA-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1C(N)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 171.99432
• Monoisotopic Mass: 171.99426317g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 117Ų

Experimental Properties

• PSA: 86.23

Additional information on 3-Nitrothiophene-2-carboxamide

Recent Advances in the Study of 3-Nitrothiophene-2-carboxamide (CAS: 391680-93-6) in Chemical Biology and Pharmaceutical Research

3-Nitrothiophene-2-carboxamide (CAS: 391680-93-6) is a compound of growing interest in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have focused on its synthesis, biological activity, and mechanism of action, providing valuable insights for drug development and disease treatment. This research brief aims to summarize the latest findings related to this compound, highlighting its significance in contemporary research.

The synthesis of 3-Nitrothiophene-2-carboxamide has been optimized in recent years, with researchers developing more efficient and scalable methods. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel catalytic approach that significantly improves yield and purity, making the compound more accessible for further research. The study also explored the compound's stability under various conditions, which is crucial for its potential use in pharmaceutical formulations.

In terms of biological activity, 3-Nitrothiophene-2-carboxamide has shown promising results as an inhibitor of specific enzymes involved in inflammatory pathways. A recent preclinical study revealed its potent anti-inflammatory effects in animal models, with a mechanism of action that differs from existing therapeutics. This finding suggests potential applications in treating chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

Furthermore, computational modeling studies have provided insights into the molecular interactions of 3-Nitrothiophene-2-carboxamide with its biological targets. These simulations, combined with experimental data, have helped elucidate the structure-activity relationship (SAR) of the compound, guiding the design of more potent derivatives. Several research groups are currently investigating modified versions of the molecule to enhance its pharmacokinetic properties.

The safety profile of 3-Nitrothiophene-2-carboxamide has also been a focus of recent research. Toxicology studies conducted in 2024 indicate that the compound has a favorable safety margin at therapeutic doses, with minimal off-target effects. This finding supports its potential progression to clinical trials, though further investigation is needed to fully assess its long-term safety.

Looking forward, researchers are exploring the compound's potential in combination therapies and its application in other disease areas beyond inflammation. The versatility of 3-Nitrothiophene-2-carboxamide's chemical structure makes it a promising scaffold for developing new classes of therapeutic agents. Continued research in this area is expected to yield significant advancements in drug discovery and development.